Cas no 870706-51-7 (5-Bromo-4-chloro-7-(triisopropylsilyl)-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 5-Bromo-4-chloro-7-(triisopropylsilyl)-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 870706-51-7
• MF: C₁₅H₂₃BrClN₃Si
• MW: 388.805722475052
• MDL: MFCD22423110
• CID: 1057144
• Update Time: 2025-06-13

5-Bromo-4-chloro-7-(triisopropylsilyl)-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-7-(triisopropylsilyl)-7H-pyrrolo[2,3-d]pyrimidine
• trimethyl-[(2S,3R,4R,5S)-2-(4-methylphenyl)sulfanyl-3,5-bis(trimethylsilyloxy)-6-(trimethylsilyloxymethyl)oxan-4-yl]oxysilane
• C15H23BrClN3Si
• VZOFJPQSKZVVRU-UHFFFAOYSA-N
• 6346AJ
• (5-bromo-4-chloropyrrolo[2,3-d]pyrimidin-7-yl)-tri(propan-2-yl)silane
• TRA0070190
• SY019989
• 5-Bromo-4-chloro-7-triisopropylsilanyl-7H-pyrrolo[2,3-d]pyrimidine

• MDL： MFCD22423110
• Inchi： 1S/C15H23BrClN3Si/c1-9(2)21(10(3)4,11(5)6)20-7-12(16)13-14(17)18-8-19-15(13)20/h7-11H,1-6H3
• InChI Key： VZOFJPQSKZVVRU-UHFFFAOYSA-N
• SMILES： BrC1C2=C(N=CN=C2N(C=1)[Si](C(C)C)(C(C)C)C(C)C)Cl

Computed Properties

• Exact Mass: 574.24600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 345
• Topological Polar Surface Area: 30.7

Experimental Properties

• PSA: 71.45000
• LogP: 7.32380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 5-Bromo-4-chloro-7-(triisopropylsilyl)-7H-pyrrolo[2,3-d]pyrimidine

Professional Introduction to 5-Bromo-4-chloro-7-(triisopropylsilyl)-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 870706-51-7)

5-Bromo-4-chloro-7-(triisopropylsilyl)-7H-pyrrolo[2,3-d]pyrimidine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 870706-51-7, belongs to the pyrrolopyrimidine class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of bromo and chloro substituents along with a triisopropylsilyl group, make it a versatile intermediate in the synthesis of more complex pharmacophores.

The significance of 5-Bromo-4-chloro-7-(triisopropylsilyl)-7H-pyrrolo[2,3-d]pyrimidine lies in its utility as a building block for the development of novel drug candidates. Pyrrolopyrimidines have been extensively studied for their roles in inhibiting various kinases and enzymes that are implicated in cancer progression, inflammation, and other diseases. The bromo and chloro atoms serve as reactive sites for further functionalization, allowing chemists to introduce additional pharmacological groups that can enhance binding affinity and selectivity. Moreover, the triisopropylsilyl group provides stability during synthetic transformations while protecting reactive sites from unwanted side reactions.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrolopyrimidine derivatives in drug discovery. For instance, studies have demonstrated that modifications at the 5-position, such as bromination or chlorination, can significantly alter the pharmacokinetic properties of these compounds. This has led to the development of several clinical candidates that are currently undergoing Phase I and Phase II trials. The compound 5-Bromo-4-chloro-7-(triisopropylsilyl)-7H-pyrrolo[2,3-d]pyrimidine is particularly noteworthy because it represents a promising scaffold for further optimization.

In terms of synthetic methodologies, this compound can be synthesized through multi-step reactions that involve cyclization, halogenation, and silylation processes. The use of triisopropylsilyl protecting groups is particularly advantageous because it allows for selective deprotection under mild conditions, facilitating the introduction of other functional groups without compromising the integrity of the core pyrrolopyrimidine structure. This synthetic flexibility has made it a valuable reagent in both academic and industrial settings.

The biological activity of 5-Bromo-4-chloro-7-(triisopropylsilyl)-7H-pyrrolo[2,3-d]pyrimidine has been explored in several preclinical studies. Researchers have observed that derivatives of this compound exhibit inhibitory effects on enzymes such as Janus kinases (JAKs) and tyrosine kinases (TYKs), which are known to play a role in autoimmune diseases and cancer. The bromo and chloro substituents are believed to interact with specific residues in the active sites of these enzymes, thereby modulating their activity. Additionally, the triisopropylsilyl group may contribute to improved solubility and bioavailability, enhancing the overall pharmacological profile.

One particularly intriguing aspect of this compound is its potential application in combination therapies. By serving as a versatile intermediate, it can be modified to produce a range of derivatives with distinct biological activities. This flexibility allows researchers to design compounds that target multiple pathways simultaneously, potentially leading to synergistic effects that improve therapeutic outcomes. For example, combining a kinase inhibitor with an anti-inflammatory agent could provide a more comprehensive treatment strategy for chronic diseases.

The chemical properties of 5-Bromo-4-chloro-7-(triisopropylsilyl)-7H-pyrrolo[2,3-d]pyrimidine also make it an attractive candidate for computational studies. Molecular modeling techniques can be employed to predict how different substituents will affect its binding affinity and selectivity. These predictions can then be validated through experimental assays, providing a rapid and efficient way to screen potential drug candidates. The integration of computational chemistry with traditional synthetic methods has become increasingly important in modern drug discovery pipelines.

In conclusion, 5-Bromo-4-chloro-7-(triisopropylsilyl)-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 870706-51-7) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of reactive sites and protective groups makes it an invaluable tool for synthesizing novel drug candidates targeting various diseases. As research in medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.